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Compound Name: Bis(2-ethylhexyl)amine

Cat. No.: B7767626 Get Quote

An In-depth Technical Guide to the Safe Handling of Bis(2-ethylhexyl)amine in the Laboratory

Introduction
Bis(2-ethylhexyl)amine (CAS No. 106-20-7), also known as diisooctylamine, is a secondary

aliphatic amine with a unique branched structure, making it a valuable compound in various

industrial and research applications.[1] Its molecular formula is C16H35N, and it typically

appears as a clear, colorless to pale yellow liquid with a slight ammonia-like odor.[2][3][4] Key

applications include its use as a chemical intermediate in the synthesis of surfactants, corrosion

inhibitors, and specialty chemicals, as well as a collector in ore flotation and an extractant for

rare metals in hydrometallurgy.[1][5][6]

Given its hazardous properties, a thorough understanding of its safety profile and handling

requirements is critical for researchers, scientists, and drug development professionals. This

guide provides a comprehensive overview of the safe handling, storage, and emergency

procedures for Bis(2-ethylhexyl)amine in a laboratory setting, based on current safety data.

Chemical and Physical Properties
The physical and chemical characteristics of Bis(2-ethylhexyl)amine are fundamental to

understanding its behavior and potential hazards in the laboratory. These properties are

summarized in the table below.
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Property Value

CAS Number 106-20-7[3][7]

Molecular Formula C16H35N[2][3][8]

Molecular Weight 241.46 g/mol [2][3][7]

Appearance Clear colorless to light yellow liquid[3][4][8]

Odor Slight ammonia-like or fishlike odor[2][3][5]

Boiling Point
281 °C (538 °F) at 760 mmHg[2] / 123 °C at 5

mmHg[9][10]

Flash Point
130 °C (266 °F) - Pensky-Martens closed

cup[10]

Density 0.805 g/mL at 25 °C[9][10]

Vapor Density 8.35 (Air = 1)[2]

Vapor Pressure 0.01 mmHg at 20 °C (68 °F)[2]

Solubility
Insoluble in water; soluble in most organic

solvents.[1][2][8]

Refractive Index n20/D 1.443[9][10]

Hazard Identification and Classification
Bis(2-ethylhexyl)amine is classified as hazardous under the Globally Harmonized System

(GHS). It is corrosive, acutely toxic via multiple routes of exposure, and poses a significant

environmental threat.

GHS Hazard Pictograms: Corrosive, Acute Toxic, Environmental Hazard.[2][7]

Signal Word:Danger[2][10][11]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[7]

[12][13]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[11][12]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[11][12]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[11][12]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[11]

Aquatic Hazard (Acute) Category 2 H401: Toxic to aquatic life[14]

Aquatic Hazard (Chronic) Category 1
H410: Very toxic to aquatic life

with long lasting effects[12][13]

Key Precautionary Statements:

P260: Do not breathe mist/vapors/spray.[11][12][14]

P273: Avoid release to the environment.[12][14]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[11][12]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[11]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[11][12]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[12]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[11][12]
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P310: Immediately call a POISON CENTER or doctor/physician.[11][12]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[12]

P405: Store locked up.[3][11]

P501: Dispose of contents/container to an approved waste disposal plant.[12]

Toxicological Data
Quantitative toxicological data underscores the significant health risks associated with

exposure. The substance is harmful if swallowed and toxic through skin contact or inhalation.

Exposure Route Species Value

Oral LD50 Rat 1008 mg/kg[11]

Dermal LD50 Rabbit 956 mg/kg[11]

Inhalation LC50 (4h) Rat 0.91 mg/L[11]

Eye Irritation Rabbit
Causes severe eye burns and

serious eye damage.[11]

Laboratory Handling and Storage Protocols
Due to its hazardous nature, strict protocols must be followed when handling and storing Bis(2-
ethylhexyl)amine.

Engineering Controls
All work involving Bis(2-ethylhexyl)amine must be conducted in a well-ventilated area,

preferably inside a certified chemical fume hood.[11][15] A safety shower and eyewash station

must be readily accessible.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent personal exposure.

Eye/Face Protection: Wear chemical safety goggles and/or a full-face shield.[5]
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Skin Protection: Wear impervious gloves (e.g., nitrile rubber, check manufacturer

compatibility data) and chemical-resistant protective clothing, such as a lab coat.[12]

Immediately change any contaminated clothing.[11]

Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated,

use a NIOSH-approved respirator with an organic vapor/acid gas cartridge.[2][16]

General Handling Protocol
The following workflow outlines the standard procedure for safely handling Bis(2-
ethylhexyl)amine in a laboratory setting.
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Start

1. Pre-Handling Checks
(Verify fume hood, gather PPE,

locate safety equipment)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handle Chemical
(Weighing/Transfer/Reaction)
Perform ONLY in fume hood

4. Waste Disposal
(Segregate into approved

hazardous waste container)

5. Decontaminate
(Clean work area and glassware

per lab protocol)

6. Doff PPE
(Remove gloves last)

7. Wash Hands Thoroughly

End

Click to download full resolution via product page

Standard Operating Procedure for Handling Bis(2-ethylhexyl)amine.

Storage Requirements
Proper storage is crucial to maintain chemical stability and prevent hazardous reactions.
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Conditions: Store in a cool, dry, and well-ventilated area.[12] The container must be kept

tightly closed.[12][14]

Security: The storage area should be locked up or accessible only to authorized personnel.

[3][11]

Incompatibilities: Store away from strong oxidizing agents, strong acids, isocyanates,

peroxides, anhydrides, and acid halides.[2][9][14] Protect from heat, direct sunlight, and

sources of ignition.[3][14]

Emergency and First Aid Procedures
Immediate and appropriate action is vital in the event of an exposure or spill.

Spill Response
For any spill, the primary goals are to ensure personnel safety, contain the spill, and

decontaminate the area. The following workflow outlines the necessary steps.
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Spill Detected

1. Evacuate Immediate Area
& Alert Others

2. Assess Spill Size

Minor Spill
(Manageable by lab personnel)

Small & Contained

Major Spill
(Large, uncontained)

Large or Uncontained

3. Don Appropriate PPE
(incl. respirator)

Activate Emergency Services
& Evacuate Building

End

4. Contain Spill
(Use absorbent dikes/pads)

5. Absorb Spill
(Use inert material, e.g., Chemizorb®)

6. Collect & Bag Waste

7. Decontaminate Area

8. Dispose as Hazardous Waste

Click to download full resolution via product page

Emergency Response Workflow for a Bis(2-ethylhexyl)amine Spill.

First Aid Measures
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First aiders must protect themselves before assisting. Show the Safety Data Sheet (SDS) to

attending medical personnel.[11]

Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.

Call a physician immediately.[11][15]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water or shower for at least 15 minutes. Call a physician

immediately.[3][11]

Eye Contact: Immediately hold eyelids apart and rinse cautiously with plenty of water for

several minutes.[11][12] Remove contact lenses if present and easy to do so. Continue

rinsing. Call an ophthalmologist immediately.[11]

Ingestion: Make the victim drink water (two glasses at most).[11] Do NOT induce vomiting

due to the risk of perforation.[11] Call a physician immediately. Do not attempt to neutralize

the chemical.

Disposal Considerations
All waste containing Bis(2-ethylhexyl)amine, including contaminated absorbent materials and

empty containers, must be treated as hazardous waste. Disposal should be carried out through

a licensed and approved waste disposal facility, in strict accordance with all local, state, and

federal regulations.[12] Do not allow the product to enter drains or surface water.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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